4,6-Dichloro-2-(methylthio)pyrimidine-5-carboxylic acid
Cat. No. B1322210
M. Wt: 239.08 g/mol
InChI Key: LUCAXEBLTQAMHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07704996B2
Procedure details
To a suspension of 4,6-dichloro-2-methylsulfanylpyrimidine-5-carboxylic acid (2.1 mmol) in CH2Cl2 (20 mL) are added oxalyl chloride (4.2 mmol) and one drop of DMF at 0° C. After stirred at room temperature for 3 h under N2 atmosphere, the reaction mixture is concentrated and dried in vacuo, to give 4,6-dichloro-2-methylsulfanylpyrimidine-5-carbonyl chloride as a yellow crystal.
Quantity
2.1 mmol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[Cl:1][C:2]1[C:7]([C:8](O)=[O:9])=[C:6]([Cl:11])[N:5]=[C:4]([S:12][CH3:13])[N:3]=1.C(Cl)(=O)C([Cl:17])=O>C(Cl)Cl.CN(C=O)C>[Cl:1][C:2]1[C:7]([C:8]([Cl:17])=[O:9])=[C:6]([Cl:11])[N:5]=[C:4]([S:12][CH3:13])[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.1 mmol
|
|
Type
|
reactant
|
|
Smiles
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ClC1=NC(=NC(=C1C(=O)O)Cl)SC
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Name
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|
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Quantity
|
20 mL
|
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Type
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solvent
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Smiles
|
C(Cl)Cl
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Step Two
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Name
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Quantity
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4.2 mmol
|
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Type
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reactant
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Smiles
|
C(C(=O)Cl)(=O)Cl
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Name
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Quantity
|
0 (± 1) mol
|
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Type
|
catalyst
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Smiles
|
CN(C)C=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
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Details
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After stirred at room temperature for 3 h under N2 atmosphere
|
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the reaction mixture is concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
|
dried in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
|
product
|
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Smiles
|
ClC1=NC(=NC(=C1C(=O)Cl)Cl)SC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
